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Compound of Interest

Compound Name: Fluanisone

Cat. No.: B1672854

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and dosage recommendations for the use of
Fluanisone, primarily in combination with Fentanyl, for achieving surgical anesthesia in mice.
The information is intended for use in a research setting by qualified personnel.

Introduction

Fluanisone is a butyrophenone neuroleptic agent with sedative properties.[1][2] In veterinary
and research settings, it is most commonly used in combination with the potent opioid
analgesic Fentanyl. This combination, commercially known as Hypnorm®, provides
neuroleptanalgesia, a state of sedation and analgesia.[1][3] For surgical procedures, this
combination is often supplemented with a benzodiazepine, such as midazolam or diazepam, to
induce adequate muscle relaxation.[4]

Fluanisone exerts its effects through the antagonism of dopamine D2 and serotonin 5-HT2A
receptors. This mechanism contributes to its sedative and antipsychotic properties.

Recommended Dosages

The following tables summarize the recommended dosages for Fluanisone, in combination
with Fentanyl and other agents, for surgical anesthesia in mice. It is crucial to note that
dosages can vary based on the mouse strain, age, and health status. Therefore, it is
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recommended to start with the lower end of the dose range and assess the depth of anesthesia
before proceeding with any painful procedures.

Table 1: Anesthetic Combinations for Surgical Anesthesia in Mice
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Experimental Protocols

Protocol 1: Anesthesia with Hypnorm® and a
Benzodiazepine

This protocol describes the use of Hypnorm® in combination with either diazepam or
midazolam for inducing surgical anesthesia in mice.

Materials:
e Hypnorm® solution (Fentanyl citrate 0.315 mg/mL, Fluanisone 10 mg/mL)
e Diazepam solution (5 mg/mL) or Midazolam solution (5 mg/mL)
o Sterile 1 mL syringes with 25-27 gauge needles
» Sterile saline or water for injection (for dilution if necessary)
e Heating pad to maintain body temperature
e Ophthalmic ointment
Procedure:
e Animal Preparation:
o Accurately weigh the mouse to determine the correct drug dosage.
o Place the mouse in a clean, quiet environment to minimize stress.
¢ Anesthetic Preparation (Choose one option):
o Option A: Hypnorm® and Diazepam:
» Draw up the calculated volume of Hypnorm® (0.01 mL/30g body weight).
» |n a separate syringe, draw up the calculated volume of diazepam (5 mg/kg).

o Option B: Hypnorm® and Midazolam:
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» To prepare a single injectable solution, dilute both Hypnorm® and Midazolam (5 mg/mL)
with an equal volume of water for injection before mixing. The resulting mixture will
contain 1.25 mg/mL midazolam, 2.5 mg/mL fluanisone, and 0.079 mg/mL fentanyl
citrate.

» Administer the appropriate volume of the mixed solution intraperitoneally.

e Administration:
o Administer the anesthetic solution(s) via intraperitoneal (IP) injection.
e Induction and Monitoring:

o Place the mouse in a warm, quiet cage and observe for the onset of anesthesia (loss of
righting reflex), which typically occurs within 5-10 minutes.

o Apply ophthalmic ointment to the eyes to prevent corneal drying.

o Monitor the depth of anesthesia by assessing the pedal withdrawal reflex (toe pinch). The
absence of a response indicates surgical anesthesia.

o Monitor respiratory rate (normal: 55-100 breaths/min under anesthesia) and mucous
membrane color throughout the procedure. A drop in respiratory rate by 50% can be
normal.

o Maintain the animal's body temperature using a heating pad.
e Recovery:

o After the procedure, place the mouse on a clean, warm surface and monitor closely until it
is fully ambulatory.

o Do not leave the animal unattended until it has regained sufficient consciousness to
maintain sternal recumbency.

Protocol 2: Fentanyl-Fluanisone-Midazolam (FFM)
Anesthesia
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This protocol is adapted from a study demonstrating stable hemodynamics in mice and is
suitable for longer procedures.

Materials:

e Fentanyl solution

¢ Fluanisone solution

o Midazolam solution

 Sterile saline or water for injection

o Sterile 1 mL syringes with 25-27 gauge needles

e Heating pad

e Ophthalmic ointment

Procedure:

Animal Preparation:

o Follow the same steps as in Protocol 1.

Anesthetic Preparation:

o Prepare an anesthetic cocktail containing Fentanyl (3.313 mg/kg), Fluanisone (104.8
mg/kg), and Midazolam (52.42 mg/kg). The exact dilutions will depend on the stock
concentrations of the individual drugs. It is critical to calculate the volumes accurately.

Administration:

o Administer the prepared FFM cocktail via intraperitoneal (IP) injection.

Induction, Monitoring, and Recovery:

o Follow the same procedures for induction, monitoring, and recovery as outlined in Protocol
1. Due to the longer duration of action, vigilant monitoring during the extended recovery
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period is essential.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of Fluanisone and a general
workflow for surgical anesthesia in mice.
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Caption: Mechanism of action of Fluanisone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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